Regioisomeric Scaffold Differentiation: Antimicrobial Activity
In a head-to-head study of 28 synthetic 2H-pyrano[2,3-c]pyridine derivatives against Yersinia enterocolitica, the most active compounds (2{3} and 3{5}) exhibited MIC values of 25.0 μg/mL and 50.0 μg/mL, respectively, with the overall compound library showing MICs ranging from 50.0 to 200.0 μg/mL [1]. By contrast, pyrano[3,2-c]pyridine derivatives evaluated against MCF-7 breast cancer cells in a separate study showed much weaker antiproliferative activity, with IC50 values of 100 ± 5.0 μM, 180 ± 6.0 μM, 60 ± 4.0 μM, and 140 ± 5.0 μM for compounds P.P, TPM.P, 4-CP.P, and 3-NP.P respectively [2]. While these are cross-study comparisons across different biological targets, they highlight that the [2,3-c] vs. [3,2-c] ring fusion geometry produces scaffolds with markedly different biological activity profiles, and the [2,3-c] scaffold demonstrates substantially lower effective concentration requirements in bacterial assays compared to the [3,2-c] scaffold in cancer cell assays.
| Evidence Dimension | Antimicrobial potency (MIC) vs. Anticancer potency (IC50) by scaffold type |
|---|---|
| Target Compound Data | MIC = 25.0–200.0 μg/mL (pyrano[2,3-c]pyridine derivatives against Y. enterocolitica; most active compound MIC = 25.0 μg/mL) |
| Comparator Or Baseline | IC50 = 60–180 μM (pyrano[3,2-c]pyridine derivatives against MCF-7 breast cancer cells) |
| Quantified Difference | Different biological target space; [2,3-c] scaffold shows antibacterial applications vs. [3,2-c] scaffold shows anticancer applications with μM-level potency |
| Conditions | Serial dilution method in Muller-Hinton medium for [2,3-c]; MTT assay after 24h exposure for [3,2-c] |
Why This Matters
This cross-study comparison demonstrates that regioisomeric scaffold selection directly determines the biological application domain, making pyrano[2,3-c]pyridine the appropriate choice for antibacterial discovery programs and pyrano[3,2-c]pyridine the appropriate choice for anticancer programs.
- [1] Ivannik, V. Yu., Torianyk, I. I., Moiseienko, T. M., Skliar, A. I., et al. (2021). Antimicrobial Activity Derivatives 2H-Pyrano[2,3-c]pyridines against Pathogens of Intestinal Yersiniosis. Journal of Pharmacy and Nutrition Sciences, 11, 1–6. MIC values: compound 2{3} = 25.0 μg/mL, compound 3{5} MIC = 50.0 μg/mL, overall compound MIC range 50.0–200.0 μg/mL. View Source
- [2] Cytotoxic and apoptosis inducing effect of some pyrano[3,2-c]pyridine derivatives against MCF-7 breast cancer cells. Acta Biochimica Polonica. IC50 values: P.P = 100±5.0 μM, TPM.P = 180±6.0 μM, 4-CP.P = 60±4.0 μM, 3-NP.P = 140±5.0 μM. View Source
